Cas no 2229152-00-3 (2-bromo-6-ethynylphenol)

2-bromo-6-ethynylphenol structure
2-bromo-6-ethynylphenol structure
Product Name:2-bromo-6-ethynylphenol
CAS No:2229152-00-3
MF:C8H5BrO
MW:197.028701543808
CID:6164838
PubChem ID:165645757
Update Time:2024-01-07

2-bromo-6-ethynylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-ethynylphenol
    • 2229152-00-3
    • EN300-1923428
    • Inchi: 1S/C8H5BrO/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5,10H
    • InChI Key: BENUAZBFYVXJHJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C#C)=C1O

Computed Properties

  • Exact Mass: 195.95238g/mol
  • Monoisotopic Mass: 195.95238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

2-bromo-6-ethynylphenol Pricemore >>

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